Cas no 1545774-66-0 (3-cycloheptylazetidin-3-ol)
3-cycloheptylazetidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-cycloheptylazetidin-3-ol
- EN300-1854958
- AKOS021248184
- 1545774-66-0
-
- Inchi: 1S/C10H19NO/c12-10(7-11-8-10)9-5-3-1-2-4-6-9/h9,11-12H,1-8H2
- InChI Key: QRHDHYGATDUEEN-UHFFFAOYSA-N
- SMILES: OC1(CNC1)C1CCCCCC1
Computed Properties
- Exact Mass: 169.146664230g/mol
- Monoisotopic Mass: 169.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 32.3Ų
3-cycloheptylazetidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1854958-0.05g |
3-cycloheptylazetidin-3-ol |
1545774-66-0 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1854958-0.1g |
3-cycloheptylazetidin-3-ol |
1545774-66-0 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1854958-0.25g |
3-cycloheptylazetidin-3-ol |
1545774-66-0 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1854958-0.5g |
3-cycloheptylazetidin-3-ol |
1545774-66-0 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1854958-1.0g |
3-cycloheptylazetidin-3-ol |
1545774-66-0 | 1g |
$1172.0 | 2023-06-04 | ||
| Enamine | EN300-1854958-2.5g |
3-cycloheptylazetidin-3-ol |
1545774-66-0 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1854958-5.0g |
3-cycloheptylazetidin-3-ol |
1545774-66-0 | 5g |
$3396.0 | 2023-06-04 | ||
| Enamine | EN300-1854958-10.0g |
3-cycloheptylazetidin-3-ol |
1545774-66-0 | 10g |
$5037.0 | 2023-06-04 | ||
| Enamine | EN300-1854958-1g |
3-cycloheptylazetidin-3-ol |
1545774-66-0 | 1g |
$914.0 | 2023-09-18 | ||
| Enamine | EN300-1854958-5g |
3-cycloheptylazetidin-3-ol |
1545774-66-0 | 5g |
$2650.0 | 2023-09-18 |
3-cycloheptylazetidin-3-ol Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 3-cycloheptylazetidin-3-ol
Professional Introduction to 3-cycloheptylazetidin-3-ol (CAS No. 1545774-66-0)
3-cycloheptylazetidin-3-ol, identified by the chemical compound code CAS No. 1545774-66-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the azetidine class, characterized by a five-membered heterocyclic structure containing one nitrogen atom. The presence of a cycloheptyl side chain introduces unique steric and electronic properties, making it a promising candidate for various biochemical applications.
The synthesis and characterization of 3-cycloheptylazetidin-3-ol involve sophisticated methodologies that leverage advanced techniques in organic synthesis. The introduction of the cycloheptyl moiety into the azetidine core requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ transition metal catalysis, which enhances reaction efficiency and selectivity. These methodologies are critical in producing compounds with specific stereochemical configurations, which are often pivotal for biological activity.
Recent research in the field of drug discovery has highlighted the potential of azetidine derivatives as pharmacophores due to their ability to mimic natural amino acid structures while incorporating additional functional groups for enhanced binding affinity. 3-cycloheptylazetidin-3-ol exemplifies this trend, as its structural features may facilitate interactions with biological targets such as enzymes and receptors. The flexibility introduced by the cycloheptyl group allows for conformational adjustments that can optimize binding interactions, making it a valuable scaffold for designing novel therapeutic agents.
In vitro studies have begun to explore the pharmacological profile of 3-cycloheptylazetidin-3-ol, focusing on its potential applications in treating various diseases. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The nitrogen atom within the azetidine ring can form hydrogen bonds with polar residues in protein targets, potentially modulating enzyme activity. Such interactions are being investigated further to assess their therapeutic relevance.
The structural motif of 3-cycloheptylazetidin-3-ol also lends itself to modifications that could enhance its pharmacokinetic properties. For instance, derivatization at the 3-position could introduce hydrophobic or hydrophilic groups to improve solubility or metabolic stability. Such modifications are crucial in drug development, as they can significantly impact a compound's bioavailability and efficacy. Computational modeling and molecular dynamics simulations are increasingly employed to predict the behavior of modified derivatives before experimental validation.
One of the most exciting aspects of 3-cycloheptylazetidin-3-ol is its potential in developing targeted therapies. By fine-tuning its structure, researchers aim to create compounds that selectively interact with disease-causing targets while minimizing side effects. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 3-cycloheptylazetidin-3-ol. These algorithms can analyze vast datasets to predict biological activity, thereby streamlining the process of identifying lead compounds for further optimization.
The role of 3-cycloheptylazetidin-3-ol in medicinal chemistry is further underscored by its potential as a building block for more complex molecules. Its scaffold can be extended or modified to create libraries of derivatives with diverse chemical and biological properties. High-throughput screening (HTS) techniques are often employed to evaluate these libraries rapidly, identifying compounds with desirable characteristics for subsequent development.
As our understanding of biological systems continues to evolve, so does the demand for innovative molecular tools like 3-cycloheptylazetidin-3-ol. The ability to design and synthesize compounds with precise structural features allows researchers to probe fundamental biological processes at a molecular level. This knowledge is essential for developing interventions against complex diseases such as cancer, neurodegenerative disorders, and infectious diseases.
The future directions for research on 3-cycloheptylazetidin-3-ol include exploring its role in modulating signaling pathways relevant to human health and disease. By understanding how this compound interacts with cellular machinery, scientists can gain insights into disease mechanisms and develop more effective treatments. Collaborative efforts between synthetic chemists, biologists, and clinicians will be crucial in translating laboratory findings into clinical applications.
In conclusion, 3-cycloheptylazetidin-3-ol (CAS No. 1545774-66-0) represents a significant advancement in pharmaceutical chemistry, offering a versatile scaffold for developing novel therapeutic agents. Its unique structural features and potential biological activities make it a compelling subject of study in drug discovery research. As advancements in synthetic methodologies and computational tools continue to emerge, compounds like 3-cycloheptylazetidin-3-ol will play an increasingly important role in addressing unmet medical needs worldwide.
1545774-66-0 (3-cycloheptylazetidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)